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Abstract

This technical guide provides a comprehensive overview of pentanamide (CAS 626-97-1),
also known as valeramide. Pentanamide is the amide derivative of pentanoic acid (valeric
acid) and serves as a metabolic intermediate. This document consolidates critical information
on its physicochemical properties, spectral data, synthesis protocols, and biological
significance. Detailed experimental procedures for its preparation are provided, alongside a
summary of its known safety and toxicological profile. Notably, while pentanamide is involved
in metabolic pathways, there is no current scientific literature to suggest its direct involvement
in specific cell signaling pathways.

Introduction

Pentanamide, with the chemical formula CsH11NO, is a primary amide that plays a role in
biochemical processes as a metabolite of pentanoic acid.[1] Its structure consists of a five-
carbon chain with a terminal amide group.[2] This functional group allows for hydrogen
bonding, influencing its physical properties such as solubility and boiling point.[1] While
derivatives of pentanamide have been explored in medicinal chemistry, the parent compound
is primarily of interest for its role in metabolic studies and as a synthetic intermediate in organic
chemistry.[1][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b147674?utm_src=pdf-interest
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29874
https://pubchem.ncbi.nlm.nih.gov/compound/Pentanamide
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29874
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29874
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/63933
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of pentanamide is presented
below for easy reference.

Physicachemical .

Property Value Source
CAS Number 626-97-1 [2]
Molecular Formula CsH11NO [2]
Molecular Weight 101.15 g/mol [2]
IUPAC Name Pentanamide [2]
Synonyms Valeramide, n-Valeramide [2]
Appearance White shiny powder or flakes

Melting Point 101-106 °C

Boiling Point 232.3 °C at 760 mmHg

Density 0.904 g/cm?3

Soluble in water. Slightly

Solubility soluble in chloroform and
methanol.

pKa 16.68 + 0.40 (Predicted)

LogP 1.36220

Spectral Data
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Spectrum Type Key Peaks/Signals Source

5 (ppm): 0.93, 1.37, 1.60, 2.22,

1H NMR (90 MHz, CDCIs) 9 6.4

Major peaks indicative of N-H
IR (KBr disc) and C=0 stretching of a

primary amide.

Mass Spectrum (EI) Molecular lon [M]*: 101 m/z

Synthesis of Pentanamide

Pentanamide can be synthesized through several standard organic chemistry methods. The
most common approaches involve the amidation of valeric acid or its more reactive derivative,
valeryl chloride.

Experimental Protocol: Synthesis from Valeryl Chloride

This protocol describes the reaction of valeryl chloride with ammonia to yield pentanamide.
This method is generally high-yielding due to the high reactivity of the acyl chloride.

Materials:

Valeryl chloride

e Aqueous ammonia (concentrated)

 Diethyl ether

¢ Anhydrous magnesium sulfate

e |ce bath

e Separatory funnel

¢ Round-bottom flask

e Magnetic stirrer and stir bar
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e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve valeryl chloride (1
equivalent) in diethyl ether.

e Cool the flask in an ice bath to 0-5 °C.

e Slowly add concentrated aqueous ammonia (2.2 equivalents) dropwise to the stirred
solution. A white precipitate of pentanamide and ammonium chloride will form.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

o Transfer the mixture to a separatory funnel.
e Wash the organic layer sequentially with water and brine.
» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield crude pentanamide.

e The crude product can be purified by recrystallization from a suitable solvent such as an
ethanol/water mixture.

Experimental Protocol: Synthesis from Valeric Acid

This protocol involves the direct amidation of valeric acid. This method often requires a
coupling agent or conversion of the carboxylic acid to a more reactive species in situ.

Materials:
» Valeric acid
o Thionyl chloride or a carbodiimide coupling agent (e.g., DCC or EDC)

e Ammonia source (e.g., ammonium chloride with a base, or aqueous ammonia)
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e Anhydrous organic solvent (e.g., Dichloromethane or Tetrahydrofuran)
e Triethylamine (if using ammonium chloride)

e Standard glassware for organic synthesis

Procedure using Thionyl Chloride:

 Activation of Valeric Acid: In a fume hood, carefully add thionyl chloride (1.1 equivalents) to
valeric acid (1 equivalent) in an anhydrous solvent like dichloromethane at 0 °C. Stir the
reaction mixture at room temperature for 1-2 hours to form valeryl chloride in situ.

o Amidation: In a separate flask, prepare a solution of the ammonia source. If using
ammonium chloride (1.5 equivalents), suspend it in the reaction solvent and add
triethylamine (2.5 equivalents).

e Cool the ammonia solution to 0 °C and slowly add the in situ generated valeryl chloride
solution.

» Allow the reaction to proceed at room temperature for several hours to overnight.

o Work-up: Quench the reaction with water. Separate the organic layer, wash with dilute acid,
saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the
crude product.

» Purify by recrystallization or column chromatography.

Biological Activity and Metabolic Pathway

Pentanamide's primary biological role is as a metabolic intermediate. It is formed from
pentanoic acid and can be hydrolyzed back to pentanoate and ammonia by the enzyme
pentanamidase. Some studies have suggested potential antimicrobial properties of
pentanamide and its derivatives, though this is not a primary area of investigation.[1]

There is currently no scientific evidence to suggest that pentanamide is a direct modulator of
specific cellular signaling pathways. Its biological significance appears to be confined to its role
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within metabolic processes.
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Synthesis Workflow: Pentanamide from Valeryl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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